Cas no 1691917-59-5 (Tert-butyl pent-1-yn-3-ylcarbamate)

Tert-butyl pent-1-yn-3-ylcarbamate is a carbamate-protected amine derivative featuring a terminal alkyne functional group. This compound is valuable in organic synthesis, particularly in click chemistry applications, due to its reactivity in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, allowing for selective deprotection under mild acidic conditions. Its structural versatility makes it useful in peptide coupling, pharmaceutical intermediates, and material science. The alkyne moiety enables efficient conjugation with azide-containing molecules, facilitating the construction of complex architectures. This reagent is typically handled under inert conditions to preserve its reactivity and purity.
Tert-butyl pent-1-yn-3-ylcarbamate structure
1691917-59-5 structure
Product Name:Tert-butyl pent-1-yn-3-ylcarbamate
CAS No:1691917-59-5
MF:C10H17NO2
MW:183.24748301506
CID:5040943
PubChem ID:58242062
Update Time:2025-09-26

Tert-butyl pent-1-yn-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl pent-1-yn-3-ylcarbamate
    • tert-butyl N-pent-1-yn-3-ylcarbamate
    • Tert-butyl pent-1-yn-3-ylcarbamate
    • Inchi: 1S/C10H17NO2/c1-6-8(7-2)11-9(12)13-10(3,4)5/h1,8H,7H2,2-5H3,(H,11,12)
    • InChI Key: RBTXZJOEDUPLAN-UHFFFAOYSA-N
    • SMILES: O(C(NC(C#C)CC)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 219
  • XLogP3: 2
  • Topological Polar Surface Area: 38.3

Tert-butyl pent-1-yn-3-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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